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Compound of Interest |

Compound Name: Vallesamine N-oxide
CAS No.: 126594-73-8
Cat. No.: B1180813
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for Vallesamine N-oxide detailing disposal
procedures was not located in publicly available resources. The following guidance is based on
general best practices for the disposal of hazardous and potentially toxic laboratory chemicals,
such as alkaloids and N-oxide compounds. It is imperative for all laboratory personnel to
conduct a thorough risk assessment and consult their institution's Environmental Health and
Safety (EHS) department before proceeding with any disposal activities. This guide is intended
to supplement, not replace, institutional and regulatory protocols.

Vallesamine N-oxide, as a complex alkaloid, should be treated as hazardous waste to ensure
the safety of laboratory personnel and prevent environmental contamination. Under no
circumstances should this compound be disposed of down the drain or in regular solid waste.

[1](21(3]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Vallesamine N-oxide and its
waste with appropriate Personal Protective Equipment (PPE) to minimize exposure.
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PPE Specification Rationale

Chemical-resistant (e.g., Nitrile) to prevent skin

Gloves

contact.[2][4]

Safety glasses with side shields or chemical
Eye Protection safety goggles to protect from splashes or dust.

[2]

Standard laboratory coat to protect skin and
Lab Coat ] o

clothing from contamination.[2][4]

Work in a well-ventilated area or a certified
Respiratory Protection chemical fume hood to avoid inhalation of dust

or aerosols.[2]

Step-by-Step Disposal Protocol

This protocol provides a systematic approach for the safe collection, storage, and disposal of
waste containing Vallesamine N-oxide.

Step 1: Waste Identification and Segregation

« ldentify as Hazardous Waste: All materials contaminated with Vallesamine N-oxide must be
classified as hazardous chemical waste. This includes:

o Unused or expired solid Vallesamine N-oxide.

o Solutions containing Vallesamine N-oxide.

o Contaminated consumables (e.g., weighing papers, pipette tips, gloves, vials).
o Empty stock containers that have not been triple-rinsed.[3]

e Segregate at the Source: To prevent dangerous chemical reactions, Vallesamine N-oxide
waste must be segregated from other waste streams at the point of generation.[5]

o Store separately from incompatible materials such as strong acids, bases, and oxidizing
agents.[2][6]
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Step 2: Waste Collection and Container Management

e Select a Compatible Container:

o Use a designated, leak-proof hazardous waste container that is compatible with the waste
being collected (solid or liquid).[5][6] The original container may be used if it is in good
condition.[6]

o For liquid waste, ensure the container can accommodate the solvent and the compound
without degradation.

e Properly Label the Container:
o The container must be clearly labeled with the words "Hazardous Waste."[5][7][8]

o The label must include the full chemical name: "Vallesamine N-oxide." Avoid using
abbreviations or chemical formulas.[5]

o For solutions, list all constituents, including solvents, with their approximate percentages.

[5]

o Keep the Container Closed: The waste container must be kept tightly sealed at all times,
except when adding waste.[5][8][9] Do not leave a funnel in the container opening.[5]

Step 3: On-Site Storage

o Designate a Satellite Accumulation Area (SAA): Store the sealed and labeled waste
container in a designated SAA within the laboratory, at or near the point of waste generation.

[SIE61[7119]

e Ensure Secondary Containment: Place the waste container in a secondary containment bin
to prevent the spread of material in case of a leak.[10]

» Adhere to Accumulation Limits: Be aware of your institution's and local regulations regarding
the maximum volume of hazardous waste (e.g., 55 gallons) and acutely toxic waste (e.g., 1
guart) that can be stored in an SAA.[9][11]

Step 4: Final Disposal
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e Arrange for Pickup: Once the waste container is nearly full (approximately 90%), or before
the designated accumulation time limit is reached (e.g., 6 or 12 months), contact your
institution's EHS department to schedule a waste pickup.[5][9][12]

o Follow Institutional Procedures: Complete any required waste pickup forms or online
requests as mandated by your institution.[5]

o Professional Disposal: The EHS department will ensure the waste is transported to a
licensed hazardous waste disposal facility for appropriate treatment, such as high-
temperature incineration.

Decontamination and Empty Container Disposal

e Glassware and Surfaces: Clean contaminated reusable glassware and surfaces first with a
suitable solvent to dissolve the Vallesamine N-oxide. Collect this initial rinsate as hazardous
liquid waste.[3] Subsequent cleaning can be done with standard laboratory detergents.

o Empty Stock Containers: To be considered non-hazardous, empty containers of Vallesamine
N-oxide must be "triple-rinsed."[9]

o Rinse the container three times with a solvent that can dissolve the compound.
o Collect all rinsate as hazardous liquid waste.[13]

o After triple-rinsing, deface or remove the original label. The container can then typically be
disposed of in the regular laboratory glass or solid waste, pending institutional policy.[3][7]

Vallesamine N-oxide Properties Summary

The following data has been compiled from vendor information. A comprehensive toxicological
and environmental hazard profile is not readily available.
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Property Value
CAS Number 126594-73-8
Molecular Formula C20H24N20a4

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone.

Storage Temperature

-20°C

Visualized Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of a

laboratory chemical like Vallesamine N-oxide.
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Caption: Decision workflow for the safe disposal of Vallesamine N-oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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